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Compound of Interest

Compound Name: p-Tolyl phenylacetate

Cat. No.: B089785 Get Quote

p-Tolyl Phenylacetate: A Technical Guide for
Fragrance Applications
For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Tolyl phenylacetate is an aromatic ester valued in the fragrance industry for its complex and

pleasant olfactory profile.[1][2] Chemically identified with the CAS Number 101-94-0, this white

crystalline solid imparts a nuanced floral, animalic, and heady aroma, making it a versatile

ingredient in a variety of perfume compositions and scented consumer products.[1][2] This

technical guide provides an in-depth overview of p-tolyl phenylacetate, focusing on its

physicochemical properties, synthesis, safety assessment, and the experimental protocols

used to determine its suitability as a fragrance ingredient.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of p-tolyl phenylacetate is

essential for its effective formulation and application in fragrance compositions. The key

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₅H₁₄O₂ [1][2]

Molecular Weight 226.27 g/mol [1][2]

CAS Number 101-94-0 [1]

Appearance Fine, white crystal [1][2]

Melting Point 73.5 - 77.5 °C [1]

Boiling Point 309 - 311 °C [1]

Flash Point > 110.00 °C [3]

Vapor Pressure 0.001300 mmHg @ 20.00 °C [3]

log P 3.79 [2][4]

Solubility
Insoluble in water; moderately

soluble in ethanol
[4]

Olfactory Profile and Use in Fragrances
p-Tolyl phenylacetate is characterized by a distinctive and multifaceted aroma. It is described

as having a pleasant floral scent with heady and animalic undertones.[1][2] This unique

combination allows it to be used to add complexity and volume to both floral and animalic

fragrance accords.[2] According to the International Fragrance Association (IFRA), the

recommended usage level for p-tolyl phenylacetate is up to 5.0000% in the fragrance

concentrate.[3] Its low volatility contributes to a long-lasting fragrance profile in final products.

[1]

Synthesis
The synthesis of p-tolyl phenylacetate is typically achieved through the esterification of p-

cresol and phenylacetic acid.[2] This reaction is generally catalyzed by a strong acid. The

overall chemical transformation is depicted in the following workflow. While specific industrial

protocols are proprietary, a general laboratory-scale synthesis can be conceptualized.
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Synthesis of p-Tolyl Phenylacetate

p-Cresol

Esterification Reaction

Phenylacetic Acid Strong Acid Catalyst
(e.g., Sulfuric Acid)

Reaction Mixture

Aqueous Workup
(Neutralization and Washing)

Solvent Extraction

Drying of Organic Phase

Purification
(e.g., Distillation or Recrystallization)

p-Tolyl Phenylacetate

Click to download full resolution via product page

A generalized workflow for the synthesis of p-tolyl phenylacetate.
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Safety Assessment
The safety of p-tolyl phenylacetate as a fragrance ingredient has been evaluated by the

Research Institute for Fragrance Materials (RIFM). The assessment covers a range of

toxicological endpoints to ensure its safe use for consumers. The overall conclusion from the

available data is that p-tolyl phenylacetate is not genotoxic and is safe for its current use in

fragrance products. A summary of the toxicological endpoints and their findings is presented

below.

Toxicological Endpoint Finding Reference(s)

Genotoxicity Not genotoxic.

Repeated Dose Toxicity

Exposure is below the

Threshold of Toxicological

Concern (TTC) for a Cramer

Class I material.

Reproductive Toxicity Exposure is below the TTC.

Local Respiratory Toxicity Exposure is below the TTC.

Photoirritation/Photoallergenici

ty

Not expected to be

photoirritating or

photoallergenic based on

UV/Vis spectra.

Skin Sensitization

Does not present a concern for

skin sensitization under current

declared levels of use.

Environmental Safety

Not found to be Persistent,

Bioaccumulative, and Toxic

(PBT).

The safety assessment of fragrance ingredients like p-tolyl phenylacetate follows a structured

workflow, as illustrated in the diagram below.
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Fragrance Ingredient Safety Assessment Workflow

Toxicological Endpoint Evaluation

New or Existing Fragrance Ingredient

Data Gathering
(Physicochemical, Use Levels)

Hazard Identification

Exposure AssessmentGenotoxicity Systemic Toxicity
(Repeated Dose, Reproductive)

Dermal Effects
(Sensitization, Irritation) Inhalation Toxicity Environmental Fate

Risk Characterization

Safe for Use Not Safe / Further Data Needed

Click to download full resolution via product page

A simplified workflow for the safety assessment of a fragrance ingredient.

Experimental Protocols
The safety evaluation of p-tolyl phenylacetate relies on standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). Below are descriptions of the key methodologies used to assess its toxicological

profile.
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Genotoxicity Testing
Bacterial Reverse Mutation Assay (OECD 471)

This assay, also known as the Ames test, is used to detect point mutations.[3]

Principle: The test uses amino-acid requiring strains of Salmonella typhimurium and

Escherichia coli to detect mutations that revert the bacteria to a state where they can

synthesize the essential amino acid.[3]

Methodology:

Bacterial cultures are exposed to p-tolyl phenylacetate at a range of concentrations, both

with and without an exogenous metabolic activation system (S9 fraction from rat liver).[3]

There are two primary methods: the plate incorporation method and the pre-incubation

method.[3]

After exposure, the bacteria are plated on a minimal agar medium lacking the essential

amino acid.[3]

The plates are incubated at 37°C for 48-72 hours.[3]

The number of revertant colonies is counted and compared to the number of spontaneous

revertant colonies on solvent control plates.[3] A significant, dose-dependent increase in

revertant colonies indicates a mutagenic potential.

In Vitro Micronucleus Test (OECD 487)

This test is used to detect chromosomal damage.

Principle: The assay identifies micronuclei, which are small nuclei that form outside the main

nucleus in daughter cells. These micronuclei contain chromosome fragments or whole

chromosomes that were not incorporated into the main nucleus during cell division.[5][6]

Methodology:
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Mammalian cells (e.g., human lymphocytes or Chinese Hamster Ovary cells) are cultured

and exposed to various concentrations of p-tolyl phenylacetate, with and without

metabolic activation (S9).[1]

The exposure duration is typically 3 to 24 hours.[1]

Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which

makes it easier to identify cells that have completed one round of mitosis.[5]

After incubation, the cells are harvested, stained, and scored for the presence of

micronuclei in binucleated cells.[4]

A significant, dose-dependent increase in the frequency of micronucleated cells indicates

clastogenic or aneugenic activity.[1]

Skin Sensitization
Local Lymph Node Assay (LLNA)

The LLNA is an in vivo test to determine the skin sensitization potential of a substance.

Principle: Skin sensitizers induce the proliferation of lymphocytes in the lymph nodes

draining the site of application. The LLNA measures this proliferation.[2]

Methodology:

The test substance is applied to the ears of mice for a set number of consecutive days.[2]

A radiolabeled substance (e.g., ³H-methyl thymidine) is injected, which is incorporated into

the DNA of proliferating cells.[2]

The mice are euthanized, and the draining auricular lymph nodes are excised.[2]

A single-cell suspension of lymph node cells is prepared, and the level of radioactivity is

measured.[2]

A Stimulation Index (SI) is calculated by dividing the mean proliferation in the test group by

the mean proliferation in the vehicle control group. An SI of 3 or greater is typically
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considered a positive result, indicating a sensitizing potential.[2]

Conclusion
p-Tolyl phenylacetate is a well-characterized fragrance ingredient with a favorable safety

profile for its intended use in consumer products. Its distinct olfactory properties make it a

valuable component in the perfumer's palette. The comprehensive safety assessment, based

on internationally recognized protocols, provides a robust foundation for its continued use,

ensuring consumer and environmental safety. This technical guide has provided an overview of

the key scientific data and methodologies relevant to researchers, scientists, and professionals

in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Local_lymph_node_assay
https://www.benchchem.com/product/b089785?utm_src=pdf-body
https://www.benchchem.com/product/b089785?utm_src=pdf-custom-synthesis
https://www.criver.com/products-services/safety-assessment/toxicology-services/genetic-toxicology/vitro-mammalian-cell-micronucleus-test
https://en.wikipedia.org/wiki/Local_lymph_node_assay
https://www.oecd.org/en/publications/test-no-471-bacterial-reverse-mutation-test_9789264071247-en.html
https://www.nucro-technics.com/services/genetic-toxicology/invitromicronucleus/
https://www.oecd.org/en/publications/test-no-487-in-vitro-mammalian-cell-micronucleus-test_9789264264861-en.html
https://www.oecd.org/en/publications/2023/07/test-no-487-in-vitro-mammalian-cell-micronucleus-test_g1g6fb2a.html
https://www.benchchem.com/product/b089785#p-tolyl-phenylacetate-as-a-fragrance-ingredient-in-scientific-literature
https://www.benchchem.com/product/b089785#p-tolyl-phenylacetate-as-a-fragrance-ingredient-in-scientific-literature
https://www.benchchem.com/product/b089785#p-tolyl-phenylacetate-as-a-fragrance-ingredient-in-scientific-literature
https://www.benchchem.com/product/b089785#p-tolyl-phenylacetate-as-a-fragrance-ingredient-in-scientific-literature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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